Cas no 2172027-96-0 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid
• CAS No: 2172027-96-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6034608
• PubChem ID: 165874707
• Update Time: 2025-06-14

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid
• 2172027-96-0
• EN300-1496192
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-18(7-6-12-25(30)29-15-13-19(14-16-29)26(31)32)28-27(33)34-17-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,18-19,24H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： WAQYFHXCGYZZGO-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid

Recent Advances in the Study of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid (CAS: 2172027-96-0)

The compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid (CAS: 2172027-96-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine-4-carboxylic acid moiety makes it a versatile intermediate in peptide synthesis and a promising candidate for further pharmacological investigations.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for more complex molecular architectures. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient solid-phase synthesis of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid, highlighting its stability and reactivity under various conditions. The study also explored its potential as a scaffold for the development of novel protease inhibitors, leveraging the piperidine ring's ability to interact with enzyme active sites.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's utility in the design of peptide-based therapeutics. The researchers utilized 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid as a key intermediate in the synthesis of cyclic peptides with enhanced bioavailability and target specificity. The study underscored the compound's compatibility with standard peptide coupling reagents and its potential to improve the pharmacokinetic properties of peptide drugs.

In addition to its applications in peptide synthesis, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid has also been explored for its role in drug delivery systems. A recent study in the International Journal of Pharmaceutics (2024) demonstrated its incorporation into nanocarriers for targeted drug delivery. The Fmoc group was found to enhance the stability of the nanocarriers, while the piperidine-4-carboxylic acid moiety facilitated interactions with cellular membranes, improving uptake efficiency.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and the need for further toxicological studies were highlighted in a review article published in Current Opinion in Chemical Biology (2024). The review called for more collaborative efforts between academia and industry to address these challenges and fully realize the compound's potential.

In conclusion, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-4-carboxylic acid (CAS: 2172027-96-0) represents a valuable tool in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential applications in drug discovery and delivery make it a compound of significant interest. Continued research and development efforts are expected to further elucidate its pharmacological properties and expand its utility in the pharmaceutical sciences.